Cas no 19079-37-9 (2-n-phenyl-6-prop-2-enylsulfanyl-1,3,5-triazine-2,4-diamine)
19079-37-9 structure
Product Name:2-n-phenyl-6-prop-2-enylsulfanyl-1,3,5-triazine-2,4-diamine
CAS No:19079-37-9
MF:C12H13N5S
MW:259.330119848251
CID:907748
PubChem ID:328023
Update Time:2025-04-19
2-n-phenyl-6-prop-2-enylsulfanyl-1,3,5-triazine-2,4-diamine Chemical and Physical Properties
Names and Identifiers
-
- 2-n-phenyl-6-prop-2-enylsulfanyl-1,3,5-triazine-2,4-diamine
- NSC-305344
- N~2~-Phenyl-6-[(prop-2-en-1-yl)sulfanyl]-1,3,5-triazine-2,4-diamine
- DTXSID10316629
- NSC305344
- 19079-37-9
-
- Inchi: 1S/C12H13N5S/c1-2-8-18-12-16-10(13)15-11(17-12)14-9-6-4-3-5-7-9/h2-7H,1,8H2,(H3,13,14,15,16,17)
- InChI Key: FMZPTBKXUFBYMV-UHFFFAOYSA-N
- SMILES: S(CC=C)C1=NC(N)=NC(=N1)NC1C=CC=CC=1
Computed Properties
- Exact Mass: 259.08939
- Monoisotopic Mass: 259.08916661g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 102Ų
Experimental Properties
- PSA: 76.72
2-n-phenyl-6-prop-2-enylsulfanyl-1,3,5-triazine-2,4-diamine Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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